Cas no 577-59-3 (2'-Nitroacetophenone)
2'-Nitroacetophenone structure
Product Name:2'-Nitroacetophenone
CAS No:577-59-3
MF:C8H7NO3
MW:165.146082162857
MDL:MFCD00007144
CID:38443
PubChem ID:24897892
Update Time:2025-04-18
2'-Nitroacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Nitrophenyl)ethanone
- 2-Nitroacetophenone
- o-acetylnitrobenzene
- 2'-Nitroacetophenone
- o-nitro(acetyl)benzene
- 2′-Nitroacetophenone
- o-Nitroacetophenone
- 1-(2-nitrophenyl)ethan-1-one
- 2`-Nitroacetophenone
- 2-acetylnitrobenzene
- 2'-METHYLBIPHENYL-2-CARBOXYLIC ACID
- 2-Nitroacetophene
- 2-nitrophenylacetoaldehyde
- o-Nitrophenyl methyl ketone
- Ethanone, 1-(2-nitrophenyl)-
- Acetophenone, 2'-nitro-
- Methyl 2-nitrophenyl ketone
- Ethanone, 1-(nitrophenyl)-
- SUGXZLKUDLDTKX-UHFFFAOYSA-N
- 52L53K4X3O
- o-nitroacetophenon
- NSC3641
- PubChem10700
- 1-acetyl-2-nitrobenzene
- DSSTox_CID_5723
- o-N
- 1-(2-nitrophenyl)-Ethanone
- UNII-52L53K4X3O
- 2 inverted exclamation mark -Nitroacetophenone
- NSC 3641
- AKOS000120648
- 2'-Nitroacetophenone, 95%
- NITROACETOPHENONE, O-
- 4-07-00-00655 (Beilstein Handbook Reference)
- CCRIS-2329
- N0110
- CCRIS 2329
- CS-W017892
- PS-3008
- NCGC00257626-01
- W-105443
- DTXCID705723
- METHYL O-NITROPHENYL KETONE
- InChI=1/C8H7NO3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H
- NCGC00091366-02
- 1-(2-nitro-phenyl)-ethanone
- DTXSID6025723
- SCHEMBL14438210
- NSC-3641
- EINECS 209-414-8
- NCGC00091366-01
- 577-59-3
- SCHEMBL334763
- NS00033782
- SY003270
- Q27261014
- BRN 1102322
- AC-2890
- A8223
- FT-0613171
- MLS002415763
- CHEMBL1881120
- STR04123
- F0001-1504
- 2'-nitro-acetophenone
- SMR001261211
- MFCD00007144
- AM10565
- CAS-577-59-3
- EN300-20910
- Tox21_200072
- O-NITROACETYLBENZENE
- DB-014161
- 1-(2-Nitrophenyl)-ethanone;1-Acetyl-2-nitrobenzene;Methyl 2-nitrophenyl ketone
- FN26280
-
- MDL： MFCD00007144
- Inchi： 1S/C8H7NO3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H3
- InChI Key： SUGXZLKUDLDTKX-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=CC=1[N+](=O)[O-]
- BRN： 1102322
Computed Properties
- Exact Mass: 165.04300
- Monoisotopic Mass: 165.042593
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.3
- Topological Polar Surface Area: 62.9
Experimental Properties
- Color/Form: Not available
- Density: 1.23
- Melting Point: 23-27 °C (lit.)
- Boiling Point: 179°C/32mmHg(lit.)
- Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
- Refractive Index: n20/D 1.55(lit.)
- Water Partition Coefficient: Insoluble
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 62.89000
- LogP: 2.32060
- Solubility: Not available
2'-Nitroacetophenone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264-P270-P301+P312+P330-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S22-S24/25
- RTECS：AM9600000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Store at room temperature
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22
2'-Nitroacetophenone Customs Data
- HS CODE：29147090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2'-Nitroacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033716-1g |
2'-Nitroacetophenone |
577-59-3 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 033716-10g |
2'-Nitroacetophenone |
577-59-3 | 97% | 10g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 033716-25g |
2'-Nitroacetophenone |
577-59-3 | 97% | 25g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 033716-100g |
2'-Nitroacetophenone |
577-59-3 | 97% | 100g |
￡59.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N104507-100g |
2'-Nitroacetophenone |
577-59-3 | 95% | 100g |
¥375.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N104507-1g |
2'-Nitroacetophenone |
577-59-3 | 95% | 1g |
¥31.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N104507-25g |
2'-Nitroacetophenone |
577-59-3 | 95% | 25g |
¥111.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N104507-5g |
2'-Nitroacetophenone |
577-59-3 | 95% | 5g |
¥37.90 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015218-1g |
2'-Nitroacetophenone |
577-59-3 | 99% | 1g |
￥29 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015218-25g |
2'-Nitroacetophenone |
577-59-3 | 99% | 25g |
￥106 | 2024-05-22 |
2'-Nitroacetophenone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:577-59-3)邻硝基苯乙酮
Order Number:LE2472603
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:577-59-3)2'-Nitroacetophenone
Order Number:A8223
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:15
Price ($):170.0/339.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:577-59-3)2'-Nitroacetophenone
Order Number:sfd20397
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
2'-Nitroacetophenone Related Literature
-
Alexander V. Aksenov,Nicolai A. Aksenov,Nikita K. Kirilov,Anton A. Skomorokhov,Dmitrii A. Aksenov,Igor A. Kurenkov,Elena A. Sorokina,Mezvah A. Nobi,Michael Rubin RSC Adv. 2021 11 35937
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?ukasz Kielesiński,Mariusz Tasior,Daniel T. Gryko Org. Chem. Front. 2015 2 21
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3. Cleavage of α-nitroketones by platinum(II) and platinum(0) and formation of platinum(II) complexes containing fulminato- and carboxylato-groupsSaverio Alessandrini,Ines Collamati,Claudio Ercolani J. Chem. Soc. Dalton Trans. 1973 2409
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4. Complexing properties of α-nitroketones. Part II. Complexes of 2-nitroacetophenone and nitroacetone with chromium(III), iron(III), and aluminium(III)Rosalba Astolfi,Ines Collamati,Claudio Ercolani J. Chem. Soc. Dalton Trans. 1973 2238
-
I. Kviatkovski,L. Chernin,T. Yarnitzky,I. Frumin,N. Sobel,Y. Helman Chem. Commun. 2015 51 3258
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